Microwave-assisted solid-state synthesis and characterization of intermetallic compounds of Li3Bi and Li3Sb

Journal of Materials Chemistry Pub Date: 2003-08-21 DOI: 10.1039/B303163B

Abstract

Li3Bi and Li3Sb are two types of intermetallic lithium alloys, which were prepared for the first time by a microwave-assisted solid-state reaction. They were characterized by PXRD and SEM techniques. Pure phases of Li3Bi and Li3Sb were obtained after only 2 min and 1 min irradiation at 80% microwave power, respectively. The microwave method was found to be simple, fast and efficient for the preparation of these compounds. The oxidization processes of the two intermetallic lithium alloys in air were investigated. After exposure of the two intermetallic compounds to air for 5 hours only the corresponding Bi and Sb were detected by XRD analyses, the Li metal having been converted to amorphous Li2O. SEM observations show that the products are homogeneous, meaning that Bi and Sb are homogeneously dispersed in the amorphous products. The oxidized products may be potential composite anode materials for Li ion batteries.

Graphical abstract: Microwave-assisted solid-state synthesis and characterization of intermetallic compounds of Li3Bi and Li3Sb
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